1-[(acetylamino)(2-chlorophenyl)methyl]-2-naphthyl phenoxyacetate

• IUPAC Name: [1-[acetamido-(2-chlorophenyl)methyl]naphthalen-2-yl] 2-phenoxyacetate
• InChI: InChI=1S/C27H22ClNO4/c1-18(30)29-27(22-13-7-8-14-23(22)28)26-21-12-6-5-9-19(21)15-16-24(26)33-25(31)17-32-20-10-3-2-4-11-20/h2-16,27H,17H2,1H3,(H,29,30)
• InChI Key: CRNUNGWRVCHVGP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(C1=CC=CC=C1Cl)C2=C(C=CC3=CC=CC=C32)OC(=O)COC4=CC=CC=C4
• Molecular Formula: C27H22ClNO4
• Molecular Weight: 459.9 g/mol

Description

1-[(acetylamino)(2-chlorophenyl)methyl]-2-naphthyl phenoxyacetate, also known as ACVIM, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of compounds known as acylated amino acids, and it has been shown to exhibit a range of biochemical and physiological effects that make it a promising tool for studying various biological processes.

Mechanism of Action

The mechanism of action of 1-[(acetylamino)(2-chlorophenyl)methyl]-2-naphthyl phenoxyacetate is not fully understood, but it is thought to involve the binding of the compound to specific sites on target proteins, leading to changes in their conformation and activity. In the case of GPCRs, 1-[(acetylamino)(2-chlorophenyl)methyl]-2-naphthyl phenoxyacetate has been shown to bind to the orthosteric site of the receptor, leading to changes in the receptor's signaling properties.
Biochemical and Physiological Effects:
1-[(acetylamino)(2-chlorophenyl)methyl]-2-naphthyl phenoxyacetate has been shown to exhibit a range of biochemical and physiological effects, including the modulation of GPCR signaling, the inhibition of enzyme activity, and the disruption of protein-protein interactions. These effects make 1-[(acetylamino)(2-chlorophenyl)methyl]-2-naphthyl phenoxyacetate a valuable tool for studying various biological processes, including signal transduction, enzyme kinetics, and protein function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(acetylamino)(2-chlorophenyl)methyl]-2-naphthyl phenoxyacetate is its ability to selectively target specific proteins, making it a valuable tool for studying the function of individual proteins in complex biological systems. However, one limitation of 1-[(acetylamino)(2-chlorophenyl)methyl]-2-naphthyl phenoxyacetate is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research involving 1-[(acetylamino)(2-chlorophenyl)methyl]-2-naphthyl phenoxyacetate. One area where 1-[(acetylamino)(2-chlorophenyl)methyl]-2-naphthyl phenoxyacetate could be particularly useful is in the study of GPCR signaling pathways, which are involved in a wide range of physiological processes and are also targets for many drugs. Additionally, 1-[(acetylamino)(2-chlorophenyl)methyl]-2-naphthyl phenoxyacetate could be used to study the function of other important proteins, such as enzymes and transcription factors, and could potentially be developed into a therapeutic agent for the treatment of various diseases.

Synthesis Methods

The synthesis of 1-[(acetylamino)(2-chlorophenyl)methyl]-2-naphthyl phenoxyacetate typically involves the reaction of 2-naphthol with 1-(2-chlorobenzyl)-4-acetylamino-piperidine in the presence of a base such as sodium hydroxide. This reaction results in the formation of the intermediate 1-(acetylamino)(2-chlorophenyl)methyl)-2-naphthol, which is then acylated with phenoxyacetic acid using a coupling agent such as dicyclohexylcarbodiimide. The final product, 1-[(acetylamino)(2-chlorophenyl)methyl]-2-naphthyl phenoxyacetate, is obtained after purification by column chromatography.

Scientific Research Applications

1-[(acetylamino)(2-chlorophenyl)methyl]-2-naphthyl phenoxyacetate has been used in a variety of scientific research applications, including studies of receptor-ligand interactions, enzyme kinetics, and protein-protein interactions. One area where 1-[(acetylamino)(2-chlorophenyl)methyl]-2-naphthyl phenoxyacetate has shown particular promise is in the study of G protein-coupled receptors (GPCRs), which are membrane proteins that play a key role in cell signaling and are involved in a wide range of physiological processes.